Cas no 1247114-85-7 (6-(3-Fluorophenyl)pyrimidine-2,4-diamine)

• Product Name: 6-(3-Fluorophenyl)pyrimidine-2,4-diamine
• CAS No: 1247114-85-7
• MF: C₁₀H₉FN₄
• MW: 204.203664541245
• CID: 4770612
• PubChem ID: 61785181
• Update Time: 2026-02-26

6-(3-Fluorophenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluorophenyl)pyrimidine-2,4-diamine
• 6-(3-Fluorophenyl)pyrimidine-2,4-diamine

• Inchi： 1S/C10H9FN4/c11-7-3-1-2-6(4-7)8-5-9(12)15-10(13)14-8/h1-5H,(H4,12,13,14,15)
• InChI Key： RYHVWMGJKNHKCR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(N)N=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 2
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3-Fluorophenyl)pyrimidine-2,4-diamine

6-(3-Fluorophenyl)pyrimidine-2,4-diamine: A Comprehensive Overview

6-(3-Fluorophenyl)pyrimidine-2,4-diamine (CAS No. 1247114-85-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrimidine ring system substituted with a 3-fluorophenyl group and two amino groups at positions 2 and 4, exhibits unique chemical properties that make it a valuable building block for various applications.

The synthesis of 6-(3-Fluorophenyl)pyrimidine-2,4-diamine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for both academic research and industrial applications. The compound's structure is particularly amenable to further functionalization, allowing researchers to explore its potential in drug discovery, material synthesis, and catalysis.

One of the most promising areas of research involving 6-(3-Fluorophenyl)pyrimidine-2,4-diamine is its application in medicinal chemistry. The pyrimidine scaffold is well-known for its role in nucleic acids and various bioactive molecules. By introducing a fluorophenyl group at position 6, the compound gains enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have demonstrated its potential as a lead compound in the treatment of cancer and neurodegenerative diseases, where it exhibits selective binding to key protein targets.

In addition to its pharmacological applications, 6-(3-Fluorophenyl)pyrimidine-2,4-diamine has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic transformations. For instance, recent research has highlighted its effectiveness in promoting asymmetric hydrogenation reactions, which are critical in the synthesis of chiral pharmaceuticals.

The electronic properties of 6-(3-Fluorophenyl)pyrimidine-2,4-diamine also make it a compelling candidate for use in organic electronics. Its conjugated π-system enables efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have recently reported on the synthesis of thin films incorporating this compound, demonstrating its potential for next-generation electronic devices.

From a structural perspective, 6-(3-Fluorophenyl)pyrimidine-2,4-diamine exhibits a high degree of symmetry and planarity due to the rigid pyrimidine ring system. This structural integrity contributes to its stability under various reaction conditions and enhances its compatibility with diverse chemical environments. The presence of amino groups at positions 2 and 4 further increases its reactivity, enabling participation in a wide range of chemical transformations.

Recent advances in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-(3-Fluorophenyl)pyrimidine-2,4-diamine. Quantum mechanical calculations have revealed that the amino groups significantly influence the compound's electronic distribution, facilitating interactions with biological targets and metal catalysts. These findings have been instrumental in guiding experimental efforts aimed at optimizing the compound's performance in various applications.

In conclusion, 6-(3-Fluorophenyl)pyrimidine-2,4-diamine (CAS No. 1247114-85-7) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research